Cas no 1935911-04-8 (tert-butyl 1-hydroxy-3-azabicyclo3.1.0hexane-3-carboxylate)

Tert-butyl 1-hydroxy-3-azabicyclo[3.1.0]hexane-3-carboxylate is a bicyclic heterocyclic compound featuring a hydroxyl group and a tert-butoxycarbonyl (Boc) protecting group. Its rigid azabicyclo[3.1.0]hexane scaffold makes it a valuable intermediate in organic synthesis, particularly for constructing constrained peptidomimetics and bioactive molecules. The Boc group enhances solubility and facilitates selective deprotection under mild acidic conditions, while the hydroxyl group offers a versatile handle for further functionalization. This compound is useful in medicinal chemistry for exploring structure-activity relationships due to its stereochemical control and conformational rigidity. Its stability and synthetic flexibility make it suitable for applications in pharmaceutical research and complex molecule synthesis.

tert-butyl 1-hydroxy-3-azabicyclo3.1.0hexane-3-carboxylate structure

1935911-04-8 structure

Product Name:tert-butyl 1-hydroxy-3-azabicyclo3.1.0hexane-3-carboxylate

CAS No:1935911-04-8

MF:C₁₀H₁₇NO₃

MW:199.246883153915

CID:5162857

PubChem ID:131090288

Update Time:2025-05-27

tert-butyl 1-hydroxy-3-azabicyclo3.1.0hexane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- 3-Azabicyclo[3.1.0]hexane-3-carboxylic acid, 1-hydroxy-, 1,1-dimethylethyl ester
- tert-butyl 1-hydroxy-3-azabicyclo3.1.0hexane-3-carboxylate
- EN300-172568
- tert-butyl 1-hydroxy-3-azabicyclo[3.1.0]hexane-3-carboxylate
- 1935911-04-8
- G69542
- Inchi： 1S/C10H17NO3/c1-9(2,3)14-8(12)11-5-7-4-10(7,13)6-11/h7,13H,4-6H2,1-3H3
- InChI Key： VHQSCVOALWXRHM-UHFFFAOYSA-N
- SMILES： C12(O)C(C1)CN(C(OC(C)(C)C)=O)C2

Computed Properties

Exact Mass: 199.12084340g/mol
Monoisotopic Mass: 199.12084340g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 271
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.5
Topological Polar Surface Area: 49.8Å²

tert-butyl 1-hydroxy-3-azabicyclo3.1.0hexane-3-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-172568-1.0g	tert-butyl 1-hydroxy-3-azabicyclo[3.1.0]hexane-3-carboxylate	1935911-04-8		1g	$0.0	2023-06-04
Enamine	EN300-172568-1g	tert-butyl 1-hydroxy-3-azabicyclo[3.1.0]hexane-3-carboxylate	1935911-04-8		1g	$0.0	2023-09-20